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Compound of Interest

Compound Name: Benzyl 2-bromoethyl ether

Cat. No.: B032766

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and
key technical data for Benzyl 2-bromoethyl ether (CAS No. 1462-37-9). This information is
critical for researchers and professionals in drug development and organic synthesis who utilize
this compound as a reactant or building block.

Chemical and Physical Properties

Benzyl 2-bromoethyl ether is a colorless to pale yellow liquid.[1][2][3] It is an important
organic building block used in the synthesis of various compounds, including muscarinic
antagonists and macrocyclic antifungal antibiotics.[1][3]

Table 1: Physical and Chemical Properties of Benzyl 2-bromoethyl ether
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Property Value Source
Molecular Formula CoH11BrO [2][3]
Molecular Weight 215.09 g/mol [3]
Appearance .Cleiar colorless to pale yellow (]
liquid

Boiling Point 254 °C (lit.) [1]
Density 1.36 g/mL at 25 °C (lit.) [1]
Refractive Index n20/D 1.541 (lit.) [11[3]

>113 °C (>235.4 °F) - closed

cup

Flash Point

Soluble in organic solvents like
Solubility ethanol and ether; limited [2][3]

solubility in water.

Store in a cool, dry place away
Storage from light in a tightly sealed [2][4]

container.

Commercial Suppliers and Availability

Benzyl 2-bromoethyl ether is readily available from a variety of chemical suppliers. Purity
levels typically range from 96% to over 97%. The following table summarizes a selection of
suppliers and their offerings. Please note that pricing and availability are subject to change and
should be confirmed with the respective supplier.

Table 2: Commercial Suppliers of Benzyl 2-bromoethyl ether
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. . . . Catalog
Supplier Purity Quantity Price (USD)
Number
Sigma-Aldrich 97% 19 $32.30 474819
97% 109 $206.00 474819
TCI Chemical >97.0% (GC) 5g $32.00 B2817
>97.0% (GC) 25¢g $96.00 B2817
Thermo Scientific
. 97% 5g $126.50 AC388870050
Chemicals
Oakwood - -
) Not specified 1g $10.00 Not specified
Chemical
Not specified 59 $19.00 Not specified
Not specified 25¢g $64.00 Not specified
Matrix Scientific 97% 59 $58.00 Not specified
Santa Cruz N B Contact for
) Not specified Not specified o sc-239167
Biotechnology pricing
Fisher Scientific
97.0+% 59 $45.25 B28175G

(TCIl America)

Experimental Protocols

The synthesis of Benzyl 2-bromoethyl ether is a common procedure in organic chemistry

laboratories. Below are two detailed experimental protocols for its preparation.

Protocol 1: Synthesis via Bromination of 2-

Benzyloxyethanol with N-Bromosuccinimide

This method involves the bromination of 2-benzyloxyethanol using N-bromosuccinimide (NBS)

and triphenylphosphine.

Materials:
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2-Benzyloxyethanol (17.0 g, 111.884 mmol)

Triphenylphosphine (35.0 g, 134.21 mmol)

N-Bromosuccinimide (NBS) (23.88 g, 134.21 mmol)

Dichloromethane (DCM) (170 mL)

Petroleum ether

Ethyl acetate

Procedure:

Dissolve 2-benzyloxyethanol (17.0 g) and triphenylphosphine (35.0 g) in dichloromethane
(170 mL) in a reaction vessel.

Cool the stirred solution to a temperature between -10 °C and -5 °C.

Slowly add N-bromosuccinimide (23.88 g) in batches, ensuring the reaction temperature is
maintained between -10 °C and -5 °C.[1]

After the addition is complete, continue to stir the reaction mixture at room temperature for 1
hour.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material
is consumed.

Once the reaction is complete, concentrate the mixture under reduced pressure.

Purify the crude product by column chromatography on silica gel, eluting with a 5% ethyl
acetate in petroleum ether solution.[1]

The final product, benzyl 2-bromoethyl ether, is obtained as a light yellow liquid (13.5 g,
56.2% yield).[1]
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Protocol 2: Synthesis via Bromination of 2-
Benzyloxyethanol with Carbon Tetrabromide

This alternative method utilizes carbon tetrabromide as the bromine source.

Materials:

2-Benzyloxyethanol (25 mL, 0.18 mol)

o Triphenylphosphine (115.2 g, 0.44 mol)

 Pyridine (56.9 mL, 0.70 mol)

e Carbon tetrabromide (61.3 g, 0.18 mol)

e Methylene chloride (1000 mL)

e Methanol (130 mL)

e Hexane

o Ethyl acetate

e Saturated sodium bicarbonate solution

Brine

Procedure:

e To an ice-cooled, mechanically stirred solution of 2-benzyloxyethanol (25 mL),
triphenylphosphine (115.2 g), and pyridine (56.9 mL) in methylene chloride (1000 mL), add
carbon tetrabromide (61.3 g) dropwise.[5]

« Stir the mixture overnight at room temperature.[5]

e Add methanol (130 mL) and stir for an additional hour.[5]

» Evaporate the solvents under reduced pressure.
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 Triturate the residue with hexane and concentrate the resulting hexane solution to yield an
0il.[5]

o Take up the remaining residue in ethyl acetate and wash with saturated sodium bicarbonate
solution and brine.

o Concentrate the ethyl acetate solution to afford a brown oil.

 Triturate this oil with hexane and combine the hexane solution with the oil from the previous
trituration.

« Concentrate the combined hexane solutions and purify the residue by column
chromatography on silica gel, eluting first with hexane and then with 5% ethyl
acetate/hexane to afford (2-bromoethoxymethyl)benzene as an oil (28.8 g, 76% vyield).[5]

Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of Benzyl 2-
bromoethyl ether as described in Protocol 1.
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Caption: Synthesis workflow for Benzyl 2-bromoethyl ether.

Logical Relationship of Applications

This diagram shows the relationship of Benzyl 2-bromoethyl ether as a key building block in
the synthesis of more complex molecules.

Benzyl 2-bromoethyl ether
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Click to download full resolution via product page

Caption: Applications of Benzyl 2-bromoethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Suppliers of Benzyl 2-
bromoethyl ether: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032766#commercial-availability-and-suppliers-of-
benzyl-2-bromoethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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